Cas no 101023-15-8 (Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 101023-15-8
• MF: C₁₉H₂₈O₂
• MW: 288.424426078796
• CID: 1127672
• Update Time: 2024-07-27

Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• Benzenepropanoic acid, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester

• Inchi： 1S/C19H28O2/c1-14(2)17-11-9-15(3)13-18(17)21-19(20)12-10-16-7-5-4-6-8-16/h4-8,14-15,17-18H,9-13H2,1-3H3/t15-,17+,18-/m1/s1
• InChI Key： JXILMICIUDORQR-BPQIPLTHSA-N
• SMILES： C1(CCC(O[C@@H]2C[C@H](C)CC[C@H]2C(C)C)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 288.20904

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 374.7±11.0 °C(Predicted)
• PSA: 26.3